Dredged sediments with high water content is difficult to be treated and beneficially reused because of their poor engineering characteristics. To treat those slurry, this paper introduces a novel mechanical-chemical combined method, i.e., vacuum-solidification (VS) combined method, and investigates its performance in dewatering and strength improvement. Corresponding model tests using vacuum-only preloading method and binder-only solidification method, respectively, were conducted. Ground granulated blast-furnace slag, an industrial by-product, activated by hydrated lime, magnesium oxide or carbide slag was used as the binder in the proposed method. The mass of discharged water due to vacuum consolidation was measured during the model test. Soil samples were taken after vacuum preloading for unconfined compression test, permeability test, X-ray diffraction, scanning electron microscopy and mercury intrusion porosimetry to analyze the strength development, hydraulic and microstructural properties of the treated soil. The results indicate that the VS combined method exhibits a remarkable enhancement in both volume reduction efficiency and the strength improvement effectiveness. The type and content of activators have an obvious influence on the performance of the combined method. This study preliminarily revealed the mechanism and effect of using the VS combined method with alkali-activated GGBS as binder to treat high water content dredged mud.

Recycling and reusing construction and demolition (C&D) waste is the pressing priority, and the use of such non – conventional structural fill in reinforced soil structures (RSS) is gaining momentum. However, the utilisation of mixed recycled aggregate (MRA) from processed C&D waste as structural fill with polymeric strips (PS) and the effect of poorly compacted structural fill on the pullout interaction is not reported. This research presents the viability of using MRA as a structural fill for reinforced soil structures, appraising the physical, mechanical and electrochemical properties of MRA and the pullout behaviour of polymeric strips embedded in MRA at different relative densities in a large-scale pullout box. The results for MRA were compared with those obtained using locally available coarse and fine sands. The test results showed that MRA was alkaline (pH < 9) and had good mechanical properties and shear strength suitable for reinforced soil structures. Pullout testing results exhibited high values of the interface apparent coefficient of friction (μS/GSY) under dense conditions and a 70–80% reduction in loose conditions. The present study reinforces the viability of using MRA as an alternative structural fill with PS and highlights the effect of construction variability on μS/GSY.

This study developed a large-scale laboratory apparatus to evaluate the load transfer behavior of basal reinforced embankment fill because of soil arching and geogrid tensile force. A 3D trapdoor-like test system performed five scaled model tests using analogical soil. The instrumentation system involved multiple earth pressure cells, dial gauges, multipoint settlement gauges, and geogrid strainmeters. Comprehensive measurements were performed to investigate the evolution of soil stress and displacement at specific fill elevations with variations in the area replacement ratio and geogrid stiffness. The critical height of the soil arching was determined to be ∼1.1–1.94 times the clear pile spacing based on the soil stress and displacement profiles. The distribution of the geogrid tensile strain between and above the adjacent caps demonstrated that the maximum geogrid strains occur on top of the caps, and the tensioned geogrid effect on the load transfer efficiency was evaluated. The cap size and center-to-center pile spacing affect the pile efficacy more significantly than the stiffness of the geogrid. The measured critical heights of arching, stress concentration ratios, and geogrid strain matched those calculated by several well-recognized analytical methods. This experimental program facilitates the development of arching models that account for differential settlement impact.

The hydraulic conductivity of geosynthetic clay liners (GCLs) widely used as barrier systems considerably depends on their hydration status after the initial hydration of virgin GCLs and the rehydration of desiccated GCLs. Free hydration tests were performed on virgin and desiccated GCLs over sandy subgrades to compare their hydration level. In addition, high-resolution micro-X-ray computed tomography (CT) images of both GCLs and sandy subgrades with different gravimetric water content (i.e. 15%, 20%, and 25%) after the initial hydration were analyzed for better insights. The results show significant influences of subgrade water content on moisture content and thickness of virgin GCLs. Water loss of sandy subgrades and the time interval necessary for reaching a steady state of desiccated GCLs during rehydration was greater and longer than virgin GCLs during initial hydration. X-ray CT images verified a dense distribution of bentonite particles, macropores, and minor desiccation cracks that existed in poorly-hydrated GCLs over unsaturated sand. On the other hand, the completely saturated sandy subgrade facilitated the hydration of GCLs, leaving a lot of macropores in the sand. The relationship between water distribution and the frequency of macropore generation observed in the upper contact zone of sandy subgrades was also indicated via these X-ray CT images.

The effect of elevated temperatures on the degradation of an elastomeric bituminous geomembrane (BGM) when exposed to air and deionized (DI) water at temperatures between 22 and 85 °C is investigated using immersion tests. The changes in the mechanical, chemical and rheological properties of the BGM are examined over approximately two years under different ageing conditions. It is shown that the BGM exhibited different degradation rates in its different components when exposed to elevated temperatures that are dependent on the incubation media. In air, the BGM exhibited thermo-oxidative degradation in the elastomeric bituminous coat that changed the bitumen glass transition temperature and increased its rigidity. Further degradation led to the brittleness of the bitumen coat before any degradation in the tensile and puncture strengths of the BGM. In contrast, exposure to DI water resulted in faster degradation of the mechanical properties of the BGM, while the bitumen coat exhibited substantially less degradation than in air. Arrhenius modelling is used to estimate the degradation times of the BGM at a range of field temperatures for both media.

A series of model tests were conducted to investigate the performance of geosynthetic-reinforced soil (GRS) walls with marginal backfill subjected to rainfall infiltration. The effectiveness of improvement measures—such as decreasing reinforcement spacing and increasing sand cushion thickness—to prevent the GRS wall failure due to heavy rainfall was evaluated. The distribution and variation of the volumetric water content, porewater pressure, wall deformation, and reinforcement tensile strain were monitored during the test. The advancement of the wetting front and the drainage function of sand cushions were visually observed using the fluorescent dyeing technique. For the baseline case, the wall began to deform as rainfall proceeded, causing the potential failure surface to gradually move backward. When the potential failure surface moved beyond the reinforced zone, the pullout of the topmost reinforcement layers occurred, resulting in the collapse of the GRS wall in a compound failure mode. Decreases in reinforcement spacing and increases in sand cushion thickness effectively reduced wall deformation and enhanced wall stability. The placing of sand cushions between the reinforcement layers can also delay water infiltration and reduce the accumulation of porewater pressure inside the wall. Suggestions for designing rain-resistant GRS walls are also proposed based on the findings.

The present study aims to explore and bring out morphological insights into the prior-liquefaction, liquefaction, and post-liquefaction response of sands with geotextile inclusions. For this, a series of multi-stage drained constant volume simple shear tests with different cyclic stress ratios (CSR ranging from 0.1125 to 0.225) and different frequencies (f of 0.2 and 1.0 Hz) were carried out on completely dry specimens constituted with granular materials of three distinct grain morphologies (rounded, subrounded, and angular) reinforced with a nonwoven geotextile. The study also consists of morphological quantifications through image analysis algorithms and direct shear tests on sand-geotextile interfaces. Test results revealed that the inclusion of geotextile increased the liquefaction resistance and post-liquefaction shear strength of all the materials, irrespective of their particle morphology. However, the beneficial effects are more in the case of specimens constituted with angular particles. The effect of loading frequency on the response is also established. The interlocking and ploughing tendency of the angular particles leads to the mobilization of the maximum tensile strength of geotextile, which enhances the additional confinement and prevents the lateral movement of particles, thereby providing the maximum benefit.

Geosynthetics have been a reinforced solution for pavement structures for more than 80 years and could be effective in extending its service life. There is a lack of consolidated design methods for pavement with this reinforcement. Therefore, this work aims at proposing a new rational design approach for reinforced structures based on the French design method. In this approach, the geogrid contribution was included by improving the fatigue and rutting properties of some layers, using coefficients named kmaj and kmaj_Z. Three hypotheses were considered concerning the condition of an old bituminous layer remaining from rehabilitation works. The first one considered this layer in healthy condition to simulate a new reinforced structure. The second one considered it as cracked and the third one as disintegrated to simulate the design for rehabilitation. Two placement positions and two geogrid-interface conditions (bonded and not bonded) were analyzed. The results indicated that the geogrid was most effective in a completely deteriorated structure and it should be placed in the lowest possible position in the bound layers. This method can be used for any geogrid position within the structure. Lastly, the reinforcement by geogrid allows a reduction of the thickness of the layer above it.

This paper presents insights from small-scale model tests on statically loaded strip footing on dense base sand supported by a single reinforcement layer. The selected reinforcement includes various lengths of wire mesh and a non-woven geotextile placed on soft subgrade sand. The influence of these inclusions on base and subgrade response (deformations and failure mechanism) is evaluated from the displacement pattern obtained by the digital image correlation (DIC) technique. The benefits of the reinforcement and geotextile were assessed by comparing the results obtained for the improved and unreinforced soil model. Additionally, the confining effect of the reinforcement was experimentally analyzed by comparing the sand displacements around the wire mesh reinforcement with different aperture geometry and geotextile without apertures. These systematically selected reinforcement geometries enabled the investigation of the aperture size influence on base and subgrade behavior during surcharge loading. Results confirm the contribution of reinforcement inclusions to the improved behavior of base and subgrade layers compared to the unreinforced soil. The test results with different reinforcement confirm the influence of the aperture geometry on the model response during the surcharge load application. Compared to large apertures, enhanced confining and membrane actions were obtained for reinforcement with relatively small apertures.

The need for sustainable solutions in geotechnical works has encouraged the investigation of recycled construction and demolition wastes (RCDW) as backfill material. The possible damages caused by the launching (dropping) process of this “new” backfill material (RCWD) must be quantified for its combined use with geosynthetics. This study evaluated the influence of the backfill's grain-size distribution and the geotextile's mass per unit area in the damages caused by the launch of RCDW material and aimed to provide a prediction equation of the reduction factors. Five RCDW materials were launched from 1.0-m and 2.0-m height over five non-woven polyester needle-punched geotextile and specimens were exhumed to be tested under tensile. Databases were created with the results and subjected to machine learning to obtain a prediction equation for the reduction factor's values. The results show that the damages caused by the dropping height are complex. The 1.0-m increase in the drop height and the increase in the geotextile's mass per unit area cannot be associated with an increase in the damage. The geotextiles were more affected by the backfills with uniform gradation. A reduction factor's prediction equation is presented considering the three variables investigated (geotextile, drop height and backfill material classification). The artificial neural network is a more interesting solution than multiple linear regression since it does not possess several application criteria and provides more accurate predictions.